Cas no 1823324-74-8 (4,6-Difluoro-1-methyl-1h-indole-5-carbaldehyde)

• Product Name: 4,6-Difluoro-1-methyl-1h-indole-5-carbaldehyde
• CAS No: 1823324-74-8
• MDL: MFCD28133610
• CID: 4621523
• Update Time: 2025-06-30

4,6-Difluoro-1-methyl-1h-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-difluoro-1-methyl-1H-indole-5-carbaldehyde
• 4,6-Difluoro-1-methyl-1h-indole-5-carbaldehyde

• MDL： MFCD28133610

Additional information on 4,6-Difluoro-1-methyl-1h-indole-5-carbaldehyde

4,6-Difluoro-1-methyl-1H-indole-5-carbaldehyde: A Comprehensive Overview

4,6-Difluoro-1-methyl-1H-indole-5-carbaldehyde, with the CAS number 1823324-74-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted indole ring system with fluorine atoms at positions 4 and 6, a methyl group at position 1, and an aldehyde group at position 5. The combination of these substituents imparts distinctive chemical properties and biological activities, making it a valuable molecule for research and development.

The indole core of this compound is a well-known heterocyclic structure that forms the basis of many biologically active molecules. The substitution pattern in 4,6-Difluoro-1-methyl-1H-indole-5-carbaldehyde enhances its stability and reactivity, making it suitable for various applications. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules with therapeutic relevance.

One of the most promising areas of research involving this compound is its role in drug discovery. The aldehyde group at position 5 provides a reactive site for further functionalization, enabling the creation of derivatives with tailored pharmacological properties. For instance, researchers have explored the use of this compound in the development of inhibitors for key enzymes involved in disease pathways. The fluorine atoms at positions 4 and 6 contribute to the molecule's lipophilicity and bioavailability, which are critical factors in drug design.

In addition to its pharmacological applications, 4,6-Difluoro-1-methyl-1H-indole-5-carbaldehyde has also been investigated for its potential in materials science. Its rigid structure and conjugated system make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its use in large-scale applications.

The synthesis of 4,6-Difluoro-1-methyl-1H-indole-5-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. Researchers have developed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The biological activity of this compound has been extensively studied using advanced techniques such as molecular docking and computational modeling. These studies have revealed its ability to interact with specific protein targets, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders. Furthermore, recent experiments have demonstrated its anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents.

In conclusion, 4,6-Difluoro-1-methyl-1H-indole-5-carbaldehyde is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and chemical properties make it an invaluable tool for advancing our understanding of complex molecular systems and developing innovative solutions to pressing challenges in medicine and materials science.